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Compound of Interest

Compound Name: Decoside

Cat. No.: B1200893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Decoside, a steroid saponin, presents a molecular structure of significant interest in the field of

natural product chemistry. This technical guide provides a comprehensive overview of its core

physicochemical properties. Due to the limited availability of published experimental data on

Decoside, this document focuses on its fundamental molecular characteristics. Further

research is warranted to elucidate its biological activities, mechanisms of action, and potential

therapeutic applications.

Core Molecular Data
Decoside is chemically identified by its molecular formula and weight, which are fundamental

parameters for any further research, including structural analysis, synthesis, and biological

screening.

Molecular Formula and Weight
The elemental composition and mass of Decoside have been determined as follows:
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Property Value Source

Molecular Formula C₃₀H₄₂O₉ [1]

Molecular Weight 546.6 g/mol [1]

IUPAC Name

3-

[(3S,5R,8R,10S,13R,14S,17R)

-11,14-dihydroxy-3-

[(2R,4S,5S,6S)-5-hydroxy-4-

methoxy-6-methyloxan-2-

yl]oxy-10,13-dimethyl-12-oxo-

2,3,4,5,6,7,8,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-2H-furan-5-one

[1]

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Decoside are not readily available in the current scientific literature. The following sections

outline general methodologies that could be adapted for future studies on this compound.

Proposed Isolation Workflow
A general workflow for the isolation of Decoside from a potential natural source, such as a

plant or marine organism, is proposed below. This workflow is based on standard practices in

natural product chemistry.
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Caption: Proposed workflow for the isolation and identification of Decoside.
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Signaling Pathways
Specific signaling pathways modulated by Decoside have not yet been identified. However,

based on its classification as a steroid saponin, it may interact with cellular signaling cascades

commonly affected by this class of compounds.

Hypothetical Signaling Interactions
The diagram below illustrates a hypothetical signaling pathway that could be investigated for

potential modulation by Decoside, given that some cardiac glycosides, a related class of

compounds, are known to inhibit the Na+/K+-ATPase pump.
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Caption: Hypothetical mechanism of action for Decoside via Na+/K+-ATPase inhibition.

Conclusion and Future Directions
The foundational molecular data for Decoside, including its molecular formula and weight, are

well-established. However, a significant knowledge gap exists regarding its biological activity,

experimental protocols, and interactions with cellular signaling pathways. Future research

should prioritize the isolation and characterization of Decoside from natural sources, followed
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by comprehensive in vitro and in vivo studies to elucidate its pharmacological profile. Such

investigations are crucial to unlock the potential of Decoside as a lead compound in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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